Cas no 4783-68-0 (2-Phenoxypyridine)
2-Phenoxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Phenoxypyridine
- Phenyl 2-pyridyl ether
- 2-phenoxy-pyridine
- phenoxypyridine
- Pyridine, phenoxy-
- Pyridine, 2-phenoxy-
- MLS002694659
- NSC85906
- NCIOpen2_001061
- KSC237O0L
- 2-PYRIDYL PHENYL ETHER
- MEAAWTRWNWSLPF-UHFFFAOYSA-N
- HMS3094O21
- FCH829102
- VP14362
- SMR001560584
- SC-
- SCHEMBL147539
- 4783-68-0
- DTXSID20197300
- MFCD00047432
- FT-0635441
- CS-0060561
- F6619-8930
- W13856
- DS-18173
- SY102256
- AMY2372
- NSC 85906
- A827357
- NS00031729
- SB52556
- NSC-85906
- CHEMBL332315
- EINECS 225-328-3
- AKOS006241421
- AC-4759
- Q63409621
- phenyl pyridin-2-yl ether
- DB-021485
- AC-907/25005102
-
- MDL: MFCD00047432
- Inchi: 1S/C11H9NO/c1-2-6-10(7-3-1)13-11-8-4-5-9-12-11/h1-9H
- InChI Key: MEAAWTRWNWSLPF-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CN=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 171.06800
- Monoisotopic Mass: 171.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.4
- Topological Polar Surface Area: 22.1
Experimental Properties
- Density: 1.117
- Boiling Point: 274.4°C at 760 mmHg
- Flash Point: 100.6°C
- Refractive Index: 1.577
- PSA: 22.12000
- LogP: 2.87390
2-Phenoxypyridine Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,Room Temperature
2-Phenoxypyridine Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Phenoxypyridine Pricemore >>
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| Alichem | A029191419-1g |
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4783-68-0 | 98% | 1g |
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| Alichem | A029191419-5g |
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| Fluorochem | 209555-250mg |
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| Fluorochem | 209555-1g |
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£43.00 | 2022-02-28 | |
| Fluorochem | 209555-5g |
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£100.00 | 2022-02-28 | |
| Fluorochem | 209555-10g |
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| Chemenu | CM131958-1g |
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| Chemenu | CM131958-5g |
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| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GW493-1g |
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198.0CNY | 2021-08-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GW493-5g |
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712.0CNY | 2021-08-03 |
2-Phenoxypyridine Suppliers
2-Phenoxypyridine Related Literature
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Chao Gao,Hongchen Li,Miaochang Liu,Jinchang Ding,Xiaobo Huang,Huayue Wu,Wenxia Gao,Ge Wu RSC Adv. 2017 7 46636
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Mahesh K. Zilla,Sheena Mahajan,Rajni Khajuria,Vivek K. Gupta,Kamal K. Kapoor,Asif Ali RSC Adv. 2021 11 3477
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Ranjana Bisht,Chabush Haldar,Mirja Md Mahamudul Hassan,Md Emdadul Hoque,Jagriti Chaturvedi,Buddhadeb Chattopadhyay Chem. Soc. Rev. 2022 51 5042
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4. Pd(ii)-catalyzed oxidative alkoxycarbonylation of 2-phenoxypyridine derivatives with CO and alcoholsBin Liu,Huai-Zhi Jiang,Bing-Feng Shi Org. Biomol. Chem. 2014 12 2538
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5. Cycloauration of 2-substituted pyridine derivatives. Synthesis, structure and reactivity of six-membered cycloaurated complexes of 2-anilino-, 2-phenoxy- and 2-(phenylsulfanyl)-pyridineYoshio Fuchita,Hidenori Ieda,Arata Kayama,Junko Kinoshita-Nagaoka,Hiroyuki Kawano,Shingo Kameda,Masahiro Mikuriya J. Chem. Soc. Dalton Trans. 1998 4095
Additional information on 2-Phenoxypyridine
Comprehensive Guide to 2-Phenoxypyridine (CAS No. 4783-68-0): Properties, Applications, and Industry Insights
2-Phenoxypyridine (CAS No. 4783-68-0) is a versatile organic compound widely recognized for its unique chemical structure and broad applicability in pharmaceuticals, agrochemicals, and material science. With the growing demand for specialized intermediates in synthetic chemistry, this compound has garnered significant attention from researchers and industry professionals alike. Its molecular formula, C11H9NO, combines a pyridine ring with a phenoxy group, offering distinct reactivity and functional properties.
One of the most frequently searched questions about 2-Phenoxypyridine revolves around its synthesis and purification methods. The compound is typically synthesized via nucleophilic aromatic substitution (SNAr) reactions, where pyridine derivatives react with phenols under controlled conditions. Advanced techniques like column chromatography or recrystallization are employed to achieve high purity, a critical factor for applications in drug development. Researchers also explore eco-friendly synthesis routes to align with the global push for green chemistry.
In the pharmaceutical sector, 2-Phenoxypyridine serves as a key intermediate for designing bioactive molecules. Its structural motif is found in compounds targeting central nervous system (CNS) disorders and anti-inflammatory agents. Recent studies highlight its potential in cancer research, particularly in kinase inhibitor development—a hot topic in precision medicine. This aligns with the surge in searches for "novel anticancer intermediates" and "heterocyclic compounds in drug discovery."
Material science applications of 2-Phenoxypyridine are equally compelling. The compound’s ability to coordinate with metals makes it valuable in creating luminescent materials and organic electronics. With the rise of OLED technology and wearable devices, queries about "pyridine-based materials for optoelectronics" have increased exponentially. Innovations in this space often cite 4783-68-0 as a building block for advanced polymers.
From an analytical perspective, 2-Phenoxypyridine is characterized using techniques like HPLC, GC-MS, and NMR spectroscopy. Purity standards (>98%) are rigorously maintained for industrial use, addressing another common search query: "quality control for chemical intermediates." Regulatory compliance, particularly under REACH and FDA guidelines, further underscores its safe handling protocols.
Market trends indicate rising demand for 2-Phenoxypyridine across Asia-Pacific regions, driven by pharmaceutical outsourcing and agrochemical innovations. Industry reports correlate this with searches for "specialty chemicals market growth 2024." Sustainable production methods, including catalytic processes and solvent recovery systems, are now pivotal to meeting environmental regulations—a topic dominating chemical manufacturing forums.
In summary, 2-Phenoxypyridine (CAS No. 4783-68-0) exemplifies the intersection of chemistry and cutting-edge technology. Its role in drug discovery, advanced materials, and green synthesis positions it as a compound of enduring relevance. As research continues to uncover new applications, this molecule remains a focal point for scientific and industrial advancement.
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